2-(2-chlorophenyl)-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
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Description
2-(2-chlorophenyl)-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C16H18ClN3O3 and its molecular weight is 335.79. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis of related compounds involves complex chemical reactions aimed at introducing specific functional groups that impart desired properties or biological activities. For instance, Nayak et al. (2013) describe the S-alkylation of a diphenylmethyl-oxadiazole compound, a process that could be analogous to the synthesis of compounds like 2-(2-chlorophenyl)-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide, highlighting the importance of precise synthetic routes in creating novel molecules for further study (Nayak et al., 2013).
Crystal Structure Analysis
Understanding the crystal structures of synthesized compounds is crucial for determining their potential applications, particularly in material science and drug design. The study of crystal structures, as demonstrated by Narayana et al. (2016), involves analyzing the intermolecular interactions and packing within the crystal lattice, which could influence the physical properties and reactivity of compounds (Narayana et al., 2016).
Biological Activity
Compounds with oxadiazole and acetamide groups have been explored for their biological activities, including antibacterial, antioxidant, and enzyme inhibition effects. Chkirate et al. (2019) discuss the synthesis of pyrazole-acetamide derivatives and their coordination complexes, revealing significant antioxidant activity, suggesting that similar structures could possess valuable therapeutic properties (Chkirate et al., 2019). Additionally, compounds with acetamide groups have been evaluated for their potential in inhibiting enzymes like α-glucosidase, as reported by Iftikhar et al. (2019), indicating their relevance in the development of new drugs for treating diseases like diabetes (Iftikhar et al., 2019).
properties
IUPAC Name |
2-(2-chlorophenyl)-N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClN3O3/c17-13-4-2-1-3-12(13)9-14(21)18-10-15-19-16(20-23-15)11-5-7-22-8-6-11/h1-4,11H,5-10H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDQNVNNWAFUSMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C2=NOC(=N2)CNC(=O)CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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